Cas no 1788862-75-8 (3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide
• CAS No: 1788862-75-8
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5346831
• Update Time: 2025-07-21

3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide
• 3-(1,3-benzodioxol-5-yl)-N-tert-butylpyrrolidine-1-carboxamide

• Inchi： 1S/C16H22N2O3/c1-16(2,3)17-15(19)18-7-6-12(9-18)11-4-5-13-14(8-11)21-10-20-13/h4-5,8,12H,6-7,9-10H2,1-3H3,(H,17,19)
• InChI Key： SFGIBQIVTYFSGH-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)N1CCC(C2=CC=C3C(=C2)OCO3)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 2.2
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide (CAS No. 1788862-75-8)

The compound 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide (CAS No. 1788862-75-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzo[d][1,3]dioxol-5-yl moiety and the pyrrolidine-1-carboxamide scaffold, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and inflammatory conditions.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. The 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide stands out due to its ability to interact with key protein targets, such as G-protein-coupled receptors (GPCRs) and kinases. These interactions are critical for developing next-generation therapeutics, especially in areas like neurodegenerative diseases and autoimmune disorders, which are among the most searched topics in biomedical research today.

The synthesis of 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide involves multi-step organic reactions, including amide bond formation and pyrrolidine ring functionalization. Its CAS No. 1788862-75-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's tert-butyl group enhances its metabolic stability, a feature highly valued in drug design to improve pharmacokinetic properties.

From an SEO perspective, users frequently search for terms like "pyrrolidine derivatives in drug discovery", "benzo[d][1,3]dioxole applications", and "CAS 1788862-75-8 suppliers". These queries reflect the growing interest in this compound's commercial and research potential. Additionally, discussions on platforms like PubMed and ScienceDirect highlight its relevance in studies targeting central nervous system (CNS) disorders and chronic inflammation.

Another hot topic tied to 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide is its role in fragment-based drug design (FBDD). This approach leverages small molecular fragments to build potent inhibitors, and the compound's pyrrolidine-carboxamide core is ideal for such applications. Researchers are also exploring its structure-activity relationships (SAR) to optimize efficacy and reduce off-target effects, a common challenge in modern pharmacology.

Environmental and safety profiles are equally important in today's research landscape. While 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics that dominate scientific forums and grant proposals.

In summary, 3-(benzo[d][1,3]dioxol-5-yl)-N-(tert-butyl)pyrrolidine-1-carboxamide (CAS No. 1788862-75-8) represents a versatile and high-potential compound in contemporary research. Its applications span from neurological therapeutics to inflammatory disease management, making it a focal point for both academic and industrial scientists. As the demand for innovative drug candidates grows, this molecule is poised to play a pivotal role in shaping future medical breakthroughs.